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Compound of Interest

Compound Name:
(R)-2-Azido-2-phenylacetyl

chloride

Cat. No.: B12642333 Get Quote

CAS Number: 35353-41-4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (R)-2-Azido-2-phenylacetyl
chloride, a chiral building block of significant interest in synthetic organic chemistry and drug

discovery. This document outlines its chemical properties, synthesis, and applications, with a

focus on its role in the development of novel therapeutics.

Chemical and Physical Properties
(R)-2-Azido-2-phenylacetyl chloride is a reactive acyl chloride containing a stereocenter and

an azide functional group. These features make it a valuable synthon for introducing the (R)-α-

azido-phenylacetyl moiety into molecules, a common structural motif in various bioactive

compounds. While extensive experimental data for this specific compound is not readily

available in public literature, its properties can be inferred from data on the racemate and

related compounds, as well as computational predictions.

Table 1: Physicochemical Properties of 2-Azido-2-phenylacetyl chloride[1][2]
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Property Value Source

Molecular Formula C₈H₆ClN₃O PubChem

Molecular Weight 195.61 g/mol PubChem

CAS Number 35353-41-4 (for R-enantiomer) ChemicalBook

Appearance
Expected to be a liquid or low-

melting solid
Inferred

Boiling Point Not reported -

Melting Point Not reported -

Specific Rotation Not reported -

XLogP3 3.6 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 3 PubChem

Exact Mass 195.019939 g/mol PubChem

Complexity 232 PubChem

Synthesis
The primary synthetic route to (R)-2-Azido-2-phenylacetyl chloride involves the chlorination

of the corresponding carboxylic acid, (R)-2-azido-2-phenylacetic acid. Thionyl chloride (SOCl₂)

is the most commonly employed chlorinating agent for this transformation.

Experimental Protocol: Synthesis of (R)-2-Azido-2-
phenylacetyl chloride
This protocol is based on a general procedure for the synthesis of acyl chlorides from

carboxylic acids.
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Materials:

(R)-2-azido-2-phenylacetic acid

Thionyl chloride (SOCl₂)

Anhydrous dichloromethane (DCM) or another suitable inert solvent

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Rotary evaporator

Procedure:

In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend or

dissolve (R)-2-azido-2-phenylacetic acid in an excess of thionyl chloride or in an anhydrous

solvent such as dichloromethane.

With stirring, gently heat the reaction mixture to reflux. The reaction progress can be

monitored by the cessation of gas evolution (HCl and SO₂). The reaction is typically

complete within 1-3 hours.

After the reaction is complete, allow the mixture to cool to room temperature.

Carefully remove the excess thionyl chloride and solvent under reduced pressure using a

rotary evaporator. It is crucial to use a trap to capture the corrosive and toxic vapors.

The resulting crude (R)-2-azido-2-phenylacetyl chloride is often used in the next step

without further purification due to its reactivity and sensitivity to moisture. If purification is

necessary, it may be attempted by vacuum distillation, though care must be taken to avoid

decomposition.
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Synthesis of (R)-2-Azido-2-phenylacetyl chloride

(R)-2-azido-2-phenylacetic acid

Reaction in inert solvent
(e.g., Dichloromethane)

Thionyl Chloride (SOCl₂)

(R)-2-Azido-2-phenylacetyl chloride Byproducts (HCl, SO₂)

Workflow for Azido-Penicillin Synthesis

6-Aminopenicillanic Acid (6-APA)

Acylation Reaction
in Dichloromethane

(R)-2-Azido-2-phenylacetyl chloride Triethylamine

Aqueous Workup

Purification
(Crystallization/Chromatography)

Azido-Penicillin Intermediate
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Mechanism of Action of β-Lactam Antibiotics

β-Lactam Antibiotic
(e.g., Ampicillin analog)

Penicillin-Binding Proteins (PBPs)

Inhibition

Peptidoglycan Synthesis

Catalyzes

Cell Lysis and Death

Bacterial Cell Wall Integrity

Maintains

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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